Cas no 1804719-01-4 (Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate)

• Product Name: Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate
• CAS No: 1804719-01-4
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4807794
• Update Time: 2025-06-09

Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-7(16)2-6-5(3-14)4-15-9(8(6)11)10(12)13/h4,10H,2H2,1H3
• InChI Key： RORCKGGLKJEKAJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C#N)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate

Research Brief on Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate (CAS: 1804719-01-4)

Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate (CAS: 1804719-01-4) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel enzyme inhibitors and its role in modulating protein-ligand interactions, particularly in the context of kinase and protease inhibition.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic pathways and optimization strategies for Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate. The research demonstrated that this compound can be efficiently synthesized via a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. Notably, the difluoromethyl group was found to enhance the metabolic stability of derived analogs, a critical factor in drug development.

In another recent investigation, researchers explored the structural-activity relationship (SAR) of Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate derivatives as potential kinase inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that modifications at the 4-acetate position significantly influenced binding affinity to target kinases. Molecular docking simulations indicated that the fluorinated pyridine core interacts with key residues in the ATP-binding pocket, suggesting its potential as a scaffold for designing selective kinase inhibitors. These findings open new avenues for targeting kinase-driven diseases such as cancer and inflammatory disorders.

Further advancements in the application of Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate were reported in a 2024 preprint on bioRxiv, where the compound was utilized as a precursor for the development of fluorescent probes. The study demonstrated that the cyano and difluoromethyl groups could be functionalized to introduce fluorophores, enabling real-time monitoring of enzymatic activity in live cells. This innovative approach has implications for high-throughput screening and diagnostic applications, particularly in the study of neurodegenerative diseases.

Despite these promising developments, challenges remain in the large-scale production and purification of Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate. Recent patents (e.g., WO2023124567) have addressed these issues by proposing novel purification techniques involving crystallization under controlled conditions. These methods aim to improve yield and purity, which are critical for industrial-scale applications. Additionally, ongoing toxicological studies are evaluating the safety profile of this compound and its derivatives, with preliminary data indicating low cytotoxicity in mammalian cell lines.

In conclusion, Methyl 5-cyano-2-(difluoromethyl)-3-fluoropyridine-4-acetate (CAS: 1804719-01-4) represents a valuable building block in medicinal chemistry, with demonstrated potential in drug discovery, probe development, and enzyme inhibition. Future research should focus on expanding its applications, optimizing synthetic routes, and further elucidating its mechanism of action in biological systems. Collaborative efforts between academia and industry will be essential to translate these findings into clinically relevant therapeutics and tools.